2-[(4-Ethylphenyl)methyl]pyridazin-3-one

• IUPAC Name: 2-[(4-ethylphenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C13H14N2O/c1-2-11-5-7-12(8-6-11)10-15-13(16)4-3-9-14-15/h3-9H,2,10H2,1H3
• InChI Key: WGIQXZNYMFKHJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2C(=O)C=CC=N2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

2-[(4-Ethylphenyl)methyl]pyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyridazinone derivative that has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(4-Ethylphenyl)methyl]pyridazin-3-one is not fully understood. However, studies have shown that it can modulate various signaling pathways, including the PI3K/Akt and MAPK pathways. It has also been shown to inhibit the activity of certain enzymes, such as HDAC and PARP, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-Ethylphenyl)methyl]pyridazin-3-one has various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are important factors in the development of various diseases. It has also been shown to improve mitochondrial function and reduce apoptosis in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Ethylphenyl)methyl]pyridazin-3-one in lab experiments is its high potency and selectivity. It has been shown to have minimal toxicity and side effects, making it a promising candidate for further research. However, one of the limitations is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are various future directions for research on 2-[(4-Ethylphenyl)methyl]pyridazin-3-one. One area of interest is in the development of new cancer treatments. Studies have shown that this compound has anti-tumor properties and can induce apoptosis in cancer cells. Further research is needed to explore its potential as a cancer therapy.
Another area of interest is in the treatment of cardiovascular diseases. Studies have shown that 2-[(4-Ethylphenyl)methyl]pyridazin-3-one can reduce blood pressure and improve vascular function. Further research is needed to explore its potential as a cardiovascular therapy.
In conclusion, 2-[(4-Ethylphenyl)methyl]pyridazin-3-one is a promising compound that has potential applications in various fields. Its high potency and selectivity make it a promising candidate for further research. Further studies are needed to explore its potential as a cancer and cardiovascular therapy.

Synthesis Methods

The synthesis of 2-[(4-Ethylphenyl)methyl]pyridazin-3-one involves the reaction of 4-ethylbenzylamine with ethyl acetoacetate in the presence of acetic acid and ammonium acetate. The resulting product is then treated with hydrazine hydrate to obtain the final compound. This synthesis method has been optimized to produce high yields of pure product and has been used in various research studies.

Scientific Research Applications

2-[(4-Ethylphenyl)methyl]pyridazin-3-one has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound has anti-tumor properties and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.
Another area of research is in the treatment of cardiovascular diseases. Studies have shown that 2-[(4-Ethylphenyl)methyl]pyridazin-3-one can reduce blood pressure and improve vascular function. It has also been shown to reduce inflammation and oxidative stress, which are important factors in the development of cardiovascular diseases.